Cas no 855784-42-8 (6-Methoxy-pyridine-2-carboxylic acid hydrazide)

• Product Name: 6-Methoxy-pyridine-2-carboxylic acid hydrazide
• CAS No: 855784-42-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD08235125
• CID: 717446
• PubChem ID: 329771413
• Update Time: 2025-06-25

6-Methoxy-pyridine-2-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 6-methoxy-, hydrazide
• 6-Methoxypicolinohydrazide
• 6-methoxypyridine-2-carbohydrazide
• 6-Methoxy-pyridine-2-carboxylic acid hydrazide
• 6-methoxy-2-pyridinecarbohydrazide
• 6-methoxypyridin-2-carbohydrazide
• 6-Methoxy-2-pyridinecarboxylic acid hydrazide (ACI)
• AS-39292
• MFCD08235125
• SY065128
• DTXSID80640064
• AB43766
• AKOS006284498
• CS-0082306
• 6-(Methyloxy)-2-pyridinecarbohydrazide
• 855784-42-8
• 6-Methoxy-pyridine-2-carboxylic acidhydrazide
• DB-030158
• SCHEMBL107661
• 6-Methoxy-pyridine-2-carboxylic acid hydrazide, AldrichCPR
• GMZSCQXNOIDMCL-UHFFFAOYSA-N
• 6-Methoxy-pyridine-2-carboxylic acid hydrazide6-Methoxypyridine-2-carboxylic acid hydrazide

• MDL： MFCD08235125
• Inchi： 1S/C7H9N3O2/c1-12-6-4-2-3-5(9-6)7(11)10-8/h2-4H,8H2,1H3,(H,10,11)
• InChI Key： GMZSCQXNOIDMCL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(OC)N=1)NN

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2A^2
• XLogP3: 0

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 155-156°C
• Refractive Index: 1.562
• PSA: 77.24000
• LogP: 0.78490

6-Methoxy-pyridine-2-carboxylic acid hydrazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 6-Methoxy-pyridine-2-carboxylic acid hydrazide

Introduction to 6-Methoxy-pyridine-2-carboxylic acid hydrazide (CAS No. 855784-42-8) and Its Emerging Applications in Chemical Biology

6-Methoxy-pyridine-2-carboxylic acid hydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 855784-42-8, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivative family, characterized by a nitrogen-containing aromatic ring, which lends it unique electronic and steric properties. The presence of both a methoxy group and a hydrazide functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The hydrazide moiety of 6-Methoxy-pyridine-2-carboxylic acid hydrazide is particularly noteworthy due to its reactivity with carbonyl compounds, enabling the formation of acylhydrazones. These derivatives have been widely explored for their potential bioactivity, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the hydrazide group's role in modulating enzyme activity, particularly in proteases and oxidoreductases, which are key targets in therapeutic intervention.

One of the most compelling aspects of 6-Methoxy-pyridine-2-carboxylic acid hydrazide is its utility as a building block in medicinal chemistry. The methoxy group at the 6-position of the pyridine ring influences the electronic distribution of the molecule, affecting its binding affinity to biological targets. This structural feature has been leveraged in the design of novel ligands that interact with receptors and enzymes involved in metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

In recent years, computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules derived from 6-Methoxy-pyridine-2-carboxylic acid hydrazide. Advanced molecular modeling techniques have revealed that subtle modifications to this core structure can significantly enhance its pharmacological properties. For example, studies have demonstrated that introducing additional functional groups or altering the substitution pattern can improve solubility, bioavailability, and target specificity. These insights have guided the development of next-generation drug candidates with improved therapeutic profiles.

The pharmaceutical industry has also recognized the potential of 6-Methoxy-pyridine-2-carboxylic acid hydrazide as a scaffold for antiviral agents. The pyridine ring's ability to mimic natural nucleobases has been exploited in the design of nucleoside analogs that inhibit viral replication. Furthermore, the hydrazide group can participate in covalent bond formation with viral proteins, leading to mechanisms that disrupt infection cycles. Preliminary findings suggest that compounds derived from this scaffold exhibit potent activity against RNA viruses, including those responsible for influenza and hepatitis.

Another area where 6-Methoxy-pyridine-2-carboxylic acid hydrazide has made significant contributions is in the field of metal chelation therapy. The compound's ability to coordinate with transition metals has been utilized in developing sensors for metal ion detection and in designing therapeutic agents for metal poisoning. Metallohydrazones derived from this compound have shown efficacy in binding toxic metals such as lead and mercury, facilitating their excretion from the body. This application underscores the versatility of 6-Methoxy-pyridine-2-carboxylic acid hydrazide beyond traditional pharmaceutical uses.

The agrochemical sector has also benefited from research involving 6-Methoxy-pyridine-2-carboxylic acid hydrazide. Pyridine derivatives are well-known for their role as intermediates in herbicides and fungicides. The unique reactivity of this compound allows for the synthesis of novel agrochemicals that exhibit enhanced efficacy against plant pathogens while maintaining environmental safety. Recent innovations have focused on developing biodegradable formulations that minimize ecological impact, aligning with global sustainability goals.

Future directions in the study of 6-Methoxy-pyridine-2-carboxylic acid hydrazide are likely to be driven by advancements in synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and pharmacologists. The integration of machine learning algorithms into drug discovery pipelines promises to further optimize molecular design based on structural features like those present in this compound. Additionally, green chemistry principles will continue to influence synthetic strategies, emphasizing efficiency and sustainability.

In conclusion, 6-Methoxy-pyridine-2-carboxylic acid hydrazide (CAS No. 855784-42-8) represents a cornerstone molecule in modern chemical biology with far-reaching implications across pharmaceuticals, agrochemicals, and material science. Its unique structural attributes enable diverse applications, from drug development to environmental remediation. As research progresses, this compound will undoubtedly continue to inspire innovative solutions to global challenges.